2-Chloro-N-(1-hydroxy-3-pyridin-4-ylpropan-2-yl)propanamide

• IUPAC Name: 2-chloro-N-(1-hydroxy-3-pyridin-4-ylpropan-2-yl)propanamide
• InChI: InChI=1S/C11H15ClN2O2/c1-8(12)11(16)14-10(7-15)6-9-2-4-13-5-3-9/h2-5,8,10,15H,6-7H2,1H3,(H,14,16)
• InChI Key: WOWHEIVVUUYLTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(CC1=CC=NC=C1)CO)Cl
• Molecular Formula: C11H15ClN2O2
• Molecular Weight: 242.70 g/mol

Description

The compound is a derivative of propanamide, which is the amide of propanoic acid. It contains a pyridine ring, which is a basic aromatic heterocyclic compound similar to benzene and pyrimidine.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 2-Chloro-3-hydroxypyridine have been used in the synthesis of various heterocyclic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely include a propanamide backbone with a pyridine ring attached. The exact structure would depend on the positions of the chloro, hydroxy, and pyridin-4-yl groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, propanamide and its derivatives can participate in a variety of organic reactions to form other useful compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For instance, similar compounds like 3-Chloro-N-(4-hydroxyphenyl)propanamide have a molecular weight of 199.64.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Similar compounds have been studied for their anti-fibrotic activities.